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molecular formula C9H15AlO9 B7823349 2-Hydroxypropanoic acid aluminium salt CAS No. 99874-23-4

2-Hydroxypropanoic acid aluminium salt

Cat. No. B7823349
CAS RN: 99874-23-4
M. Wt: 294.19 g/mol
InChI Key: VXYADVIJALMOEQ-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
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Patent
US08562736B2

Procedure details

Aluminum(III) hydroxide (2.21 g) was suspended with stirring (340 rpm) in water (10.8 g) maintained at 343 K, lactic acid (6.97 g) added over 1 minute, and stirring continued at 343 K for 70 hours. A white suspension was obtained, and this was diluted to 6% w/w solids for testing.
Name
Aluminum(III) hydroxide
Quantity
2.21 g
Type
reactant
Reaction Step One
Name
lactic acid
Quantity
6.97 g
Type
reactant
Reaction Step Two
Name
water
Quantity
10.8 g
Type
solvent
Reaction Step Three
Name
Aluminum(III) Lactate

Identifiers

REACTION_CXSMILES
[OH-].[Al+3:2].[OH-].[OH-].[C:5]([OH:10])(=[O:9])[CH:6]([CH3:8])[OH:7]>O>[C:5]([O-:10])(=[O:9])[CH:6]([CH3:8])[OH:7].[Al+3:2].[C:5]([O-:10])(=[O:9])[CH:6]([CH3:8])[OH:7].[C:5]([O-:10])(=[O:9])[CH:6]([CH3:8])[OH:7] |f:0.1.2.3,6.7.8.9|

Inputs

Step One
Name
Aluminum(III) hydroxide
Quantity
2.21 g
Type
reactant
Smiles
[OH-].[Al+3].[OH-].[OH-]
Step Two
Name
lactic acid
Quantity
6.97 g
Type
reactant
Smiles
C(C(O)C)(=O)O
Step Three
Name
water
Quantity
10.8 g
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
343 K
Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A white suspension was obtained
ADDITION
Type
ADDITION
Details
this was diluted to 6% w/w solids for testing

Outcomes

Product
Details
Reaction Time
 70 h
Name
Aluminum(III) Lactate
Type
Smiles
C(C(O)C)(=O)[O-].[Al+3].C(C(O)C)(=O)[O-].C(C(O)C)(=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.